Cas no 188945-44-0 (Ethyl-di-(2-isopropylphenyl)phosphonoacetate)
188945-44-0 structure
Product Name:Ethyl-di-(2-isopropylphenyl)phosphonoacetate
CAS No:188945-44-0
MF:C22H29O5P
MW:404.43642783165
MDL:MFCD28411600
CID:4709463
Update Time:2023-08-16
Ethyl-di-(2-isopropylphenyl)phosphonoacetate Chemical and Physical Properties
Names and Identifiers
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- Ethyl-di-(2-isopropylphenyl)phosphonoacetate
-
- MDL: MFCD28411600
- Inchi: 1S/C22H29O5P/c1-6-25-22(23)15-28(24,26-20-13-9-7-11-18(20)16(2)3)27-21-14-10-8-12-19(21)17(4)5/h7-14,16-17H,6,15H2,1-5H3
- InChI Key: ZBJOYTOFBGFNDO-UHFFFAOYSA-N
- SMILES: P(CC(=O)OCC)(=O)(OC1C=CC=CC=1C(C)C)OC1C=CC=CC=1C(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 10
- Complexity: 499
- Topological Polar Surface Area: 61.8
Ethyl-di-(2-isopropylphenyl)phosphonoacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB471370-1 g |
Ethyl-di-(2-isopropylphenyl)phosphonoacetate; 98% |
188945-44-0 | 1g |
€492.50 | 2023-06-15 | ||
| abcr | AB471370-1g |
Ethyl-di-(2-isopropylphenyl)phosphonoacetate, 95%; . |
188945-44-0 | 95% | 1g |
€790.00 | 2025-04-20 |
Ethyl-di-(2-isopropylphenyl)phosphonoacetate Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:188945-44-0)Ethyl-di-(2-isopropylphenyl)phosphonoacetate
Order Number:A1143568
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 22:57
Price ($):292.0
Email:sales@amadischem.com
Ethyl-di-(2-isopropylphenyl)phosphonoacetate Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:188945-44-0)Ethyl-di-(2-isopropylphenyl)phosphonoacetate
Purity:99%
Quantity:1g
Price ($):292.0